4-Chloro-2-(1-methyl-5-nitro-1H-imidazol-2-yl)quinazoline

• CAS No.: 61717-32-6
• Molecular Formula: C12H8ClN5O2
• Molecular Weight: 289.68 g/mol
• IUPAC Name: 4-chloro-2-(1-methyl-5-nitroimidazol-2-yl)quinazoline
• InChI: InChI=1S/C12H8ClN5O2/c1-17-9(18(19)20)6-14-12(17)11-15-8-5-3-2-4-7(8)10(13)16-11/h2-6H,1H3
• InChI Key: RVRFUCQSUAQDHE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1C2=NC3=CC=CC=C3C(=N2)Cl)[N+](=O)[O-]

Description

4-Chloro-2-(1-methyl-5-nitro-1H-imidazol-2-yl)quinazoline is a useful research compound. Its molecular formula is C12H8ClN5O2 and its molecular weight is 289.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 25 g of 2-(1-methyl-5-nitro-2-imidazolyl)-4-quinazolinone and 26.2 g of phosphorus pentachloride in 150 ml of phosphorus oxychloride is boiled for 3 hours and then evaporated in vacuo (12 Torr). The residue is taken up in methylene chloride and stirred with water for one hour at room temperature. The mixture is made alkaline with sodium bicarbonate and extracted by dropwise addition of methylene chloride. The mixture is dried with magnesium sulphate and treated with animal charcoal, filtered and evaporated in vacuo (12 Torr) at 30° C. The residue is mixed with ether, filtered and washed pure with ether to obtain the heading compound, m.p. 178°-181° C.